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Compound of Interest

Compound Name:
3,5-Bis(methoxymethyl)-4H-1,2,4-

triazol-4-amine

CAS No.: 111853-51-1

Cat. No.: B052114

Get Quote

Introduction

Derivatives of 1,2,4-triazole are a significant class of heterocyclic compounds that form the core

structure of numerous pharmaceuticals and agrochemicals.[1][2] The incorporation of a

thioether linkage to the 1,2,4-triazole scaffold often enhances biological activity, leading to

compounds with potent antimicrobial, antifungal, anticancer, and anti-inflammatory properties.

[3][4][5][6][7] This document provides detailed protocols for established methods of

synthesizing 1,2,4-triazole-thioether derivatives, tailored for researchers in medicinal chemistry

and drug development. The methods outlined include a classical multi-step synthesis, an

efficient one-pot procedure, and a general protocol for the final S-alkylation step.

General Structure of 1,2,4-Triazole-Thioether
Derivatives
The core structure consists of a five-membered 1,2,4-triazole ring, to which a sulfur atom is

attached, forming a thioether bond. Various substituents can be present on the triazole ring and

the thioether moiety, denoted as R¹, R², and R³.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

